Cas no 2680744-60-7 (benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate)

• Product Name: benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate
• CAS No: 2680744-60-7
• MF: C₁₇H₁₈BrNO₂
• MW: 348.234323978424
• CID: 6270348
• PubChem ID: 165926870
• Update Time: 2025-05-19

benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298245
• benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate
• 2680744-60-7

• Inchi： 1S/C17H18BrNO2/c1-12-15(9-6-10-16(12)18)13(2)19-17(20)21-11-14-7-4-3-5-8-14/h3-10,13H,11H2,1-2H3,(H,19,20)
• InChI Key： MQEBBHCWUDVNCZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.05209g/mol
• Monoisotopic Mass: 347.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate

Professional Introduction to Benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate (CAS No. 2680744-60-7)

Benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate, with the CAS number 2680744-60-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group and a substituted phenyl ring, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The chemical structure of Benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate consists of a carbamate functional group attached to a long aliphatic chain that is further substituted with a phenyl ring. The phenyl ring itself is modified with a 3-bromo-2-methylphenyl substituent, which introduces both bromine and methyl groups at specific positions. This substitution pattern is crucial as it can influence the compound's interactions with biological targets, such as enzymes and receptors, thereby affecting its efficacy and selectivity.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates are known for their ability to act as intermediates in the synthesis of various active pharmaceutical ingredients (APIs). The benzyl group in Benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate not only contributes to the compound's stability but also serves as a handle for further chemical modifications, making it a versatile building block in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The substitution pattern on the phenyl ring, specifically the 3-bromo-2-methylphenyl moiety, suggests that it may have interactions with biological targets that are distinct from other carbamates. This uniqueness makes it an attractive candidate for further exploration in drug discovery programs.

Recent studies have highlighted the importance of structural diversity in the search for new drugs. Compounds like Benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate exemplify how subtle changes in molecular structure can lead to significant differences in biological activity. The presence of both bromine and methyl groups on the phenyl ring may modulate the compound's binding affinity and pharmacokinetic properties, making it a promising candidate for further optimization.

The synthesis of Benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate involves multi-step organic reactions that require careful control of reaction conditions. The introduction of the carbamate group typically involves the reaction of a halogenated intermediate with an amine, followed by subsequent functionalization to introduce the desired substituents. The use of protective groups is often necessary to prevent unwanted side reactions, highlighting the complexity involved in its synthesis.

In addition to its potential therapeutic applications, Benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate may also find utility in other areas of research. For instance, its unique structure could make it a valuable tool for studying enzyme mechanisms or for developing new analytical methods. The ability to modify its structure further allows researchers to tailor its properties for specific applications, making it a versatile compound in chemical biology.

The growing interest in carbamates as pharmacological agents is driven by their broad spectrum of biological activities. These activities include antiviral, anti-inflammatory, and anticancer effects, among others. The structural features of Benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate make it an interesting candidate for investigating these effects further. By studying its interactions with biological targets, researchers can gain insights into how such compounds exert their effects and identify new therapeutic opportunities.

The development of new drugs is a complex process that requires extensive research and testing. Benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate represents an early stage in this process, but its unique properties make it a promising candidate for further investigation. As more data becomes available on its biological activity and pharmacokinetic properties, it may emerge as a lead compound for developing novel therapeutic agents.

In conclusion, Benzyl N-[1-(3-bromo-2-methylphenyl)ethyl]carbamate (CAS No. 2680744-60-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.